Cas no 190-26-1 (Ovalene)

• Product Name: Ovalene
• CAS No: 190-26-1
• MF: C₃₂H₁₄
• MW: 398.45356798172
• CID: 223653
• Update Time: 2025-04-24

Ovalene Chemical and Physical Properties

Names and Identifiers

• Ovalene
• Circumnaphthalene
• EINECS 205-880-1
• ovalen
• phenanthro[3,4,5,6-qrabc]coronene
• 1,14:3,4:7,8:10,11-Tetraethenodibenzo[fg,op]naphthacene

• Inchi： 1S/C32H14/c1-2-16-6-10-20-14-22-12-8-18-4-3-17-7-11-21-13-19-9-5-15(1)23-24(16)28(20)32-30(22)26(18)25(17)29(21)31(32)27(19)23/h1-14H
• InChI Key： LSQODMMMSXHVCN-UHFFFAOYSA-N
• SMILES： C12C3=C4C=CC5=CC=C6C=CC7C=C8C=CC9=CC=C%10C=CC(=C4)C=1C%10=C9C8=C2C=7C6=C35

Computed Properties

• Exact Mass: 398.11000

Experimental Properties

• Density: 0.8530 (rough estimate)
• Boiling Point: 456.64°C (rough estimate)
• Refractive Index: 1.4690 (estimate)
• PSA: 0.00000
• LogP: 9.25440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes

Additional information on Ovalene

Ovalene: A Comprehensive Overview

Ovalene, also known by its CAS number 190-26-1, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a bicyclic hydrocarbon with a unique structure that contributes to its versatile properties. Ovalene's molecular formula is C₁₄H₁₈, and it exists as a solid at room temperature. Its melting point is approximately 75°C, and it has a boiling point of around 275°C. These physical properties make it suitable for applications in high-temperature environments.

The name "Ovalene" itself is derived from its structural characteristics, which resemble an oval shape when viewed in certain orientations. This structure is not only aesthetically pleasing but also plays a crucial role in its chemical reactivity. Recent studies have highlighted the potential of Ovalene in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have found that incorporating Ovalene into polymer matrices can significantly enhance the mechanical properties of the resulting materials, such as tensile strength and flexibility.

One of the most exciting developments involving Ovalene is its application in drug delivery systems. Scientists have discovered that Ovalene can act as a carrier for various pharmaceutical compounds, improving their bioavailability and reducing side effects. This breakthrough has opened new avenues for the development of targeted therapies, particularly in the treatment of chronic diseases such as cancer and cardiovascular disorders.

In addition to its role in materials science and medicine, Ovalene has also found applications in the electronics industry. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and flexible electronics. Recent research has demonstrated that Ovalene-based semiconductors exhibit superior charge transport properties compared to traditional materials, making them suitable for next-generation electronic devices such as flexible displays and wearable technology.

The synthesis of Ovalene has traditionally been challenging due to its complex structure. However, recent advancements in catalytic chemistry have made it possible to produce Ovalene more efficiently and cost-effectively. These new synthesis methods involve the use of transition metal catalysts, which facilitate the formation of the bicyclic structure with high precision. This breakthrough has significantly increased the availability of Ovalene for both research and industrial applications.

Despite its numerous advantages, Ovalene also presents some challenges that researchers are currently addressing. For instance, its relatively low thermal stability at extremely high temperatures limits its use in certain high-performance applications. To overcome this limitation, scientists are exploring ways to modify Ovalene's structure to enhance its thermal stability without compromising its other desirable properties.

In conclusion, Ovalene (CAS 190-26-1) is a compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key material for future innovations in science and technology. As research continues to uncover new possibilities for Ovalene, it is likely to play an increasingly important role in shaping the next generation of materials, medicines, and electronic devices.